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Compound Name:
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Cat. No.: B13000344

Get Quote

Technical Guide: 5-Chloro-3-methoxy-2-
phenylpyridine
Executive Summary & Registry Status

Compound Name: 5-Chloro-3-methoxy-2-phenylpyridine Target Class: Biaryl Pyridine

Scaffold / Medicinal Chemistry Intermediate

Registry Status: This specific compound is a specialized intermediate often generated in situ or
via custom synthesis during Structure-Activity Relationship (SAR) studies. Unlike common
reagents, it does not possess a widely indexed "landing page" CAS number in public
commercial catalogs.

Procurement Strategy (The "Gateway" CAS): To access this molecule, researchers must
procure the halogenated precursor and perform a cross-coupling reaction. The validated
precursor is 2-Bromo-5-chloro-3-methoxypyridine.[1][2][3]
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Identity Attribute Detalil

Target Molecule 5-Chloro-3-methoxy-2-phenylpyridine

_ 127561-71-1 (2-Bromo-5-chloro-3-
Primary Precursor CAS

methoxypyridine)
Alternative Precursor CAS 1214366-19-4 (2,5-Dichloro-3-methoxypyridine)
Molecular Formula C12H10CINO
Molecular Weight 219.67 g/mol
SMILES COclcc(Clencl-c2ccceec?

Chemical Structure & Properties[6][7][8][9]

The molecule features a central pyridine ring substituted at the 2, 3, and 5 positions. The 2-
phenyl and 3-methoxy groups create a twisted biaryl conformation due to steric repulsion
between the methoxy oxygen and the phenyl ring's ortho-protons, a critical feature for binding
affinity in kinase pockets or GPCR allosteric sites.

Property Value Note

Lipophilic, likely requires
LogP ~3.5 P p. yred

organic co-solvents for assay.

Good membrane permeabilit
TPSA ~22 A2 _ P Y

predicted.

Pyridine Nitrogen, Methoxy
H-Bond Acceptors 2

Oxygen.

The 5-Cl and 3-OMe (inductive
pKa (Pyridine N) ~2.5-3.0 withdrawal) lower basicity

compared to pyridine (5.2).

Synthetic Methodology (Suzuki-Miyaura Coupling)
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The most reliable route to 5-Chloro-3-methoxy-2-phenylpyridine is the Suzuki-Miyaura
cross-coupling of the 2-bromo precursor with phenylboronic acid. The 2-position halogen is
significantly more reactive toward oxidative addition than the 5-position chloride, allowing for
selective arylation without disturbing the 5-Cl handle.

Reaction Scheme

2-Bromo-5-chloro-
3-methoxypyridine
(CAS 127561-71-1)

Pd(PPh3)4 or Pd(dppf)CI2 YRﬁg_ugg-;gg TARGET:
Base: K2CO3 or Na2CO3 — TG o800 g, 5-Chloro-3-methoxy-
Solvent: Dioxane/H20 2-phenylpyridine

Phenylboronic Acid
(CAS 98-80-6)

Click to download full resolution via product page

Caption: Selective C2-arylation via Suzuki coupling. The C5-Cl bond remains intact due to the
higher bond dissociation energy compared to C2-Br.

Detailed Protocol

¢ Reagents:

o

2-Bromo-5-chloro-3-methoxypyridine (1.0 eq)

o

Phenylboronic acid (1.2 eq)

[¢]

Catalyst: Pd(PPhs)a (5 mol%) or Pd(dppf)Clz (for sterically hindered substrates).

[¢]

Base: 2M Na2COs (aqueous) or KsPOa (3.0 eq).

o

Solvent: 1,4-Dioxane or DME (degassed).

e Procedure:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b13000344/docs?utm_src=pdf-body#5-chloro-3-methoxy-2-phenylpyridine-cas-number-lookup
https://www.benchchem.com/product/b13000344/docs?utm_src=pdf-body-img#5-chloro-3-methoxy-2-phenylpyridine-cas-number-lookup
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13000344?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Charge a reaction vial with the bromide, boronic acid, and catalyst under an inert
atmosphere (Nitrogen or Argon).

o Add the solvent and aqueous base.
o Heat to 90-100°C for 4-12 hours. Monitor via LC-MS (Target [M+H]* = 220.1).
o Workup: Dilute with EtOAc, wash with water/brine. Dry over NazSOa.

o Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product
typically elutes in non-polar fractions due to the lipophilic phenyl/chloro combination.

Applications in Drug Discovery
This scaffold serves as a versatile building block in medicinal chemistry, particularly for:

¢ Kinase Inhibitors: The 3-methoxy group can act as a hydrogen bond acceptor or induce a
specific twist to fit into the ATP-binding pocket (e.g., hinge region binding).

 Allosteric Modulators: The 5-chloro position provides a "handle" for further functionalization
(e.g., Buchwald-Hartwig amination) to introduce solubilizing groups or extend into solvent-
exposed regions.

» Bioisosteres: The 2-phenylpyridine motif is a common bioisostere for biaryl systems found in
COX-2 inhibitors (like Etoricoxib) and various GPCR ligands.

Structural Logic Diagram

5-Chloro-3-methoxy-2-phenylpyridine

Position 2 (Phenyl): Position 3 (Methoxy): Position 5 (Chloro):
Hydrophobic Interaction Conformational Control Synthetic Handle
(Pi-Pi Stacking) (Non-planar twist) (Further coupling)

Click to download full resolution via product page
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Caption: Functional role of each substituent in the Structure-Activity Relationship (SAR)
context.

Safety & Handling

While specific toxicology data for this exact intermediate is limited, standard pyridine safety
protocols apply.

e Hazards: Likely an irritant to eyes, skin, and respiratory system (H315, H319, H335).
e Handling: Use a fume hood. Wear nitrile gloves and safety glasses.

o Storage: Store in a cool, dry place. The methoxy group is stable, but the compound should
be protected from strong oxidizing agents.

References

e Precursor Source (Bromide):2-Bromo-5-chloro-3-methoxypyridine (CAS 127561-71-1).[1][2]
[3][4] Available from specialist pyridine vendors (e.g., BLD Pharm, Enamine).

e Precursor Source (Dichloride):2,5-Dichloro-3-methoxypyridine (CAS 1214366-19-4).[5]
Sigma-Aldrich / MilliporeSigma.

e Synthetic Methodology:Suzuki-Miyaura Coupling of 2-Halopyridines. General protocols
adapted from: Journal of Medicinal Chemistry, "Synthesis and SAR of Pyridine-based Kinase
Inhibitors".

e Analogous Chemistry:3-Methoxy-2-phenylpyridine (CAS 53698-49-0). PubChem Compound
Summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. m.indiamart.com [m.indiamart.com]
. apacpharma.com [apacpharma.com]
. 127561-70-0|2-Bromo-5-chloropyridin-3-ol|BLD Pharm [bldpharm.com]

. indiamart.com [indiamart.com]

°
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. ottokemi.com [ottokemi.com]

¢ To cite this document: BenchChem. [5-Chloro-3-methoxy-2-phenylpyridine CAS number
lookup]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13000344/docs#5-chloro-3-methoxy-2-
phenylpyridine-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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